Cas no 79605-61-1 (Hexyl vinyl carbinol)
Hexyl vinyl carbinol structure
Product Name:Hexyl vinyl carbinol
CAS No:79605-61-1
MF:C9H18O
MW:142.238623142242
CID:984768
Update Time:2024-03-05
Hexyl vinyl carbinol Chemical and Physical Properties
Names and Identifiers
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- Hexyl vinyl carbinol
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- Inchi: 1S/C9H18O/c1-3-5-6-7-8-9(10)4-2/h4,9-10H,2-3,5-8H2,1H3
- InChI Key: DWUPJMHAPOQKGJ-UHFFFAOYSA-N
- SMILES: C(CCCCCC)(C=C)O
Computed Properties
- Exact Mass: 142.136
- Monoisotopic Mass: 142.136
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 6
- Complexity: 78.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2A^2
Experimental Properties
- Density: 0.836
- Boiling Point: 193.2°Cat760mmHg
- Flash Point: 69.5°C
- Refractive Index: 1.438-1.444
- PSA: 20.23000
- LogP: 2.50370
Hexyl vinyl carbinol Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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